tinosporide
tinosporide
Palmarin is an organooxygen compound and an organic heterotricyclic compound.
Brand Name:
Vulcanchem
CAS No.:
17226-41-4
VCID:
VC0095637
InChI:
InChI=1S/C20H22O7/c1-18-7-11(9-4-6-24-8-9)25-16(21)10(18)3-5-19(2)14(18)12-13-15(26-13)20(19,23)17(22)27-12/h4,6,8,10-15,23H,3,5,7H2,1-2H3/t10-,11-,12-,13+,14+,15+,18-,19-,20+/m1/s1
SMILES:
CC12CCC3C(=O)OC(CC3(C1C4C5C(C2(C(=O)O4)O)O5)C)C6=COC=C6
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
tinosporide
CAS No.: 17226-41-4
Natural Products
VCID: VC0095637
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
| CAS No. | 17226-41-4 |
|---|---|
| Product Name | tinosporide |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | (1S,2S,3S,5R,8S,11R,12S,13S,15S)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14,16-trioxapentacyclo[10.3.2.02,11.03,8.013,15]heptadecane-7,17-dione |
| Standard InChI | InChI=1S/C20H22O7/c1-18-7-11(9-4-6-24-8-9)25-16(21)10(18)3-5-19(2)14(18)12-13-15(26-13)20(19,23)17(22)27-12/h4,6,8,10-15,23H,3,5,7H2,1-2H3/t10-,11-,12-,13+,14+,15+,18-,19-,20+/m1/s1 |
| Standard InChIKey | TXOMRNMZLZXJQP-ZQTGRHRJSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3C(=O)O[C@H](C[C@]3([C@@H]1[C@H]4[C@H]5[C@@H]([C@@]2(C(=O)O4)O)O5)C)C6=COC=C6 |
| SMILES | CC12CCC3C(=O)OC(CC3(C1C4C5C(C2(C(=O)O4)O)O5)C)C6=COC=C6 |
| Canonical SMILES | CC12CCC3C(=O)OC(CC3(C1C4C5C(C2(C(=O)O4)O)O5)C)C6=COC=C6 |
| Description | Palmarin is an organooxygen compound and an organic heterotricyclic compound. |
| Synonyms | 4-hydroxy-2,3-15,16-diepoxycleroda-13(16),14-dieno-17,12-18-1-biscarbolactone tinosporide |
| PubChem Compound | 442068 |
| Last Modified | Nov 11 2021 |
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